2-(2-pyrrolidin-1-ylethylsulfanyl)-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile

• IUPAC Name: 2-(2-pyrrolidin-1-ylethylsulfanyl)-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile
• InChI: InChI=1S/C18H22F3N3S/c19-18(20,21)16-13-6-2-1-3-7-15(13)23-17(14(16)12-22)25-11-10-24-8-4-5-9-24/h1-11H2
• InChI Key: QSTWVXUOKJCLHV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(CC1)N=C(C(=C2C(F)(F)F)C#N)SCCN3CCCC3
• Molecular Formula: C18H22F3N3S
• Molecular Weight: 369.4 g/mol
• CAS No.: 626221-63-4

Description

Synthesis Analysis

The synthesis of this compound might involve the use of trifluoromethylpyridine (TFMP) derivatives. TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure. The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of this compound includes a five-membered pyrrolidine ring, which is one of the nitrogen heterocycles used widely by medicinal chemists to obtain compounds for the treatment of human diseases. It also contains a trifluoromethylpyridine (TFMP) group, which is characterized by the presence of a fluorine atom and a pyridine in its structure.

Chemical Reactions Analysis

The chemical reactions involving this compound might be influenced by the presence of the pyrrolidine ring and the TFMP group. The pyrrolidine ring contributes to the stereochemistry of the molecule and increases the three-dimensional coverage due to the non-planarity of the ring. The TFMP group, on the other hand, is thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are influenced by the presence of the fluorine atom and the pyridine in its structure. These elements are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Future Directions

The future directions of this compound could involve its use in the development of agrochemical and pharmaceutical compounds. The demand for TFMP derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future.